Cas no 212569-21-6 (L-Glutamic acid, N-[(1,1-dimethylethoxy)carbonyl]-, di-2-propenyl ester)

• Product Name: L-Glutamic acid, N-[(1,1-dimethylethoxy)carbonyl]-, di-2-propenyl ester
• CAS No: 212569-21-6
• MF: C₁₆H₂₅NO₆
• MW: 327.372805356979
• CID: 1399672
• PubChem ID: 102479996
• Update Time: 2025-06-12

L-Glutamic acid, N-[(1,1-dimethylethoxy)carbonyl]-, di-2-propenyl ester Chemical and Physical Properties

Names and Identifiers

• L-Glutamic acid, N-[(1,1-dimethylethoxy)carbonyl]-, di-2-propenyl ester
• (S)-Diallyl 2-((tert-butoxycarbonyl)amino)pentanedioate
• bis(prop-2-enyl) (2S)-2-[(2-methylpropan-2-yl)oxycarbonylamino]pentanedioate
• 212569-21-6
• 1,5-bis(prop-2-en-1-yl) (2S)-2-{[(tert-butoxy)carbonyl]amino}pentanedioate
• (S)-Diallyl2-((tert-butoxycarbonyl)amino)pentanedioate

• Inchi： 1S/C16H25NO6/c1-6-10-21-13(18)9-8-12(14(19)22-11-7-2)17-15(20)23-16(3,4)5/h6-7,12H,1-2,8-11H2,3-5H3,(H,17,20)/t12-/m0/s1
• InChI Key： OSYSYBGTRHLZPG-LBPRGKRZSA-N
• SMILES： O(C(N[C@H](C(=O)OCC=C)CCC(=O)OCC=C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 327.16825
• Monoisotopic Mass: 327.16818752g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 13
• Complexity: 438
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 90.9Ų

Experimental Properties

• PSA: 90.93

Additional information on L-Glutamic acid, N-[(1,1-dimethylethoxy)carbonyl]-, di-2-propenyl ester

Introduction to L-Glutamic acid, N-[(1,1-dimethylethoxy)carbonyl]-, di-2-propenyl ester (CAS No. 212569-21-6)

L-Glutamic acid, N-[(1,1-dimethylethoxy)carbonyl]-, di-2-propenyl ester, with the CAS number 212569-21-6, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and biotechnology. This compound belongs to the class of amino acid derivatives and is particularly valued for its role in synthetic organic chemistry and drug development. Its unique structure, featuring a di-2-propenyl ester moiety attached to the N-carboxybenzoyl (CBZ) protected form of L-glutamic acid, makes it a versatile intermediate in the synthesis of more complex molecules.

The N-carboxybenzoyl (CBZ) group is a common protective group used in peptide synthesis, providing stability to the amino group during various chemical reactions while allowing for selective deprotection at a later stage. The di-2-propenyl ester (also known as allene or methallyl ester) introduces a reactive double bond system, which can be utilized in further functionalization through addition reactions, polymerization, or cross-coupling reactions. This combination of features makes the compound particularly useful in the synthesis of peptide mimetics, protease inhibitors, and other bioactive molecules.

In recent years, there has been growing interest in the development of novel therapeutic agents targeting neurological disorders. L-Glutamic acid, being one of the most abundant neurotransmitters in the brain, plays a crucial role in synaptic transmission and cognitive functions. Derivatives of L-glutamic acid, such as those with protective groups like CBZ, are often explored as potential leads for drugs that modulate glutamatergic signaling. For instance, compounds that enhance or inhibit glutamate receptor activity are being investigated for their potential in treating conditions such as epilepsy, Alzheimer's disease, and Parkinson's disease.

The di-2-propenyl ester functionality in this compound adds an additional layer of reactivity that can be leveraged to design more sophisticated molecular architectures. This has led to its use in the synthesis of macrocyclic compounds and other complex structures that mimic natural products or bioactive peptides. Such scaffolds are often explored for their potential as antimicrobial agents or immunomodulators.

Recent advancements in synthetic methodologies have further enhanced the utility of this compound. For example, transition-metal-catalyzed cross-coupling reactions have enabled the introduction of aryl or heteroaryl groups at specific positions on the di-2-propenyl ester moiety, expanding the scope of possible derivatives. These modifications can fine-tune the pharmacological properties of the resulting compounds, making them more effective or selective in their biological targets.

Another area where this compound has shown promise is in the field of materials science. The combination of an amino acid derivative with a reactive double bond system allows for the creation of polymers with unique properties. These polymers can be designed to exhibit specific biodegradability profiles or to incorporate functional groups that interact with biological systems. Such materials are being explored for applications in drug delivery systems, tissue engineering, and smart coatings.

The synthesis of L-Glutamic acid, N-[(1,1-dimethylethoxy)carbonyl]-, di-2-propenyl ester (CAS No. 212569-21-6) typically involves multi-step organic transformations starting from commercially available precursors. The protection of the amino group with CBZ is achieved using carboxybenzoyl chloride in the presence of a base such as triethylamine. Subsequent formation of the di-2-propenyl ester is carried out by reacting the protected amino acid derivative with diethyl methallyl bromide under controlled conditions. Purification is typically performed via column chromatography or recrystallization to obtain high-purity material suitable for further applications.

In conclusion, L-Glutamic acid, N-[(1,1-dimethylethoxy)carbonyl]-, di-2-propenyl ester is a versatile and valuable intermediate in synthetic chemistry and pharmaceutical research. Its unique structural features make it suitable for a wide range of applications, from peptide synthesis to materials science. As research continues to uncover new methodologies and applications for this compound, its importance is likely to grow further.